Cas no 1152897-29-4 (1-2-(Trimethyl-1H-pyrazol-4-yl)acetylpiperidine-4-carboxylic Acid)

• Product Name: 1-2-(Trimethyl-1H-pyrazol-4-yl)acetylpiperidine-4-carboxylic Acid
• CAS No: 1152897-29-4
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• MDL: MFCD13554584
• CID: 5053677
• PubChem ID: 43170461
• Update Time: 2023-11-22

1-2-(Trimethyl-1H-pyrazol-4-yl)acetylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trimethyl-1H-pyrazol-4-yl)acetyl]piperidine-4-carboxylic acid
• 1-[2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetyl]piperidine-4-carboxylic acid
• NE56514
• Z1238809932
• 1-[2-(1,3,5-trimethylpyrazol-4-yl)acetyl]piperidine-4-carboxylic acid
• 1-2-(Trimethyl-1H-pyrazol-4-yl)acetylpiperidine-4-carboxylic Acid

• MDL： MFCD13554584
• Inchi： 1S/C14H21N3O3/c1-9-12(10(2)16(3)15-9)8-13(18)17-6-4-11(5-7-17)14(19)20/h11H,4-8H2,1-3H3,(H,19,20)
• InChI Key： RZKZZPWUVSZRAG-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CC2C(C)=NN(C)C=2C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 522.3±50.0 °C at 760 mmHg
• Flash Point: 269.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-2-(Trimethyl-1H-pyrazol-4-yl)acetylpiperidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids